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Core Principles of NOC-5 Functionality

NOC-5, with the chemical name 3-(2-Hydroxy-1-(1-methylethyl)-2-nitrosohydrazinyl)-1-
propanamine, is a valuable tool in biological research, primarily utilized as a nitric oxide (NO)
donor. As a member of the NONOate class of compounds, NOC-5 spontaneously decomposes
under physiological conditions (aqueous solution, pH 7.4) to release nitric oxide. This property
allows for the controlled introduction of NO into experimental systems, enabling the
investigation of its diverse signaling pathways and physiological effects. The half-life of NOC-5
at 37°C and pH 7.4 is approximately 25 minutes, providing a sustained and predictable release
of NO.

The primary mechanism of action of the released NO is the activation of soluble guanylate
cyclase (sGC). This enzyme catalyzes the conversion of guanosine triphosphate (GTP) to
cyclic guanosine monophosphate (cGMP), a crucial second messenger. The subsequent
elevation in intracellular cGMP levels leads to the activation of cGMP-dependent protein kinase
(PKG), which in turn phosphorylates a variety of downstream target proteins, culminating in a
range of cellular responses.

Quantitative Data Summary

The biological effects of NOC-5 are concentration-dependent. The following table summarizes
key quantitative parameters reported in the literature. It is important to note that these values
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can vary depending on the specific cell type, experimental conditions, and the assay employed.

Parameter

Cell LinelTissue

Value

Reference Assay

Vasodilation (EC50)

Rat Aorta

Lower sensitivity in
older rats (specific
EC50 not provided)

Organ Bath Assay[1]

Cell Viability (IC50)

Chinese Hamster
Ovary (CHO) Cells

Concentration-
dependent cytotoxicity
observed, but specific
IC50 not provided.

MTT Assay[2][3][4][5]

Nitric Oxide Release

RAW 264.7

Macrophages

Induces NO
production,
quantifiable by Griess

Assay.

Griess Assay[6][7]

cGMP Accumulation

PC12 Cells

Implicated in
differentiation, though
some effects are

cGMP-independent.

cGMP

Immunoassay|[8][9]

VASP
Phosphorylation

Human Platelets

1 uM DEA/NO (a
similar NO donor)
induces robust

phosphorylation.

Western Blot[10][11]
[12]

Key Signaling Pathway of NOC-5

The canonical signaling pathway initiated by NOC-5-derived nitric oxide is the

NO/sGC/cGMP/PKG pathway. This pathway plays a critical role in numerous physiological

processes, including vasodilation, neurotransmission, and platelet aggregation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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